Cas no 2287301-48-6 (1-cyclobutyl-1H-1,2,3-benzotriazol-6-ol)

• Product Name: 1-cyclobutyl-1H-1,2,3-benzotriazol-6-ol
• CAS No: 2287301-48-6
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 6218059
• PubChem ID: 165738467
• Update Time: 2025-10-12

1-cyclobutyl-1H-1,2,3-benzotriazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2287301-48-6
• 1-cyclobutyl-1H-1,2,3-benzotriazol-6-ol
• EN300-6749755

• Inchi： 1S/C10H11N3O/c14-8-4-5-9-10(6-8)13(12-11-9)7-2-1-3-7/h4-7,14H,1-3H2
• InChI Key： LIHMXYMIPUVXTF-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)N(C1CCC1)N=N2

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-cyclobutyl-1H-1,2,3-benzotriazol-6-ol

1-Cyclobutyl-1H-1,2,3-Benzotriazol-6-Ol: A Comprehensive Overview

1-Cyclobutyl-1H-1,2,3-benzotriazol-6-ol, with the CAS number 2287301-48-6, is a specialized organic compound that has garnered attention in various fields due to its unique chemical properties and potential applications. This compound belongs to the class of benzotriazoles, which are well-known for their versatility in chemical synthesis and their role in protecting materials from environmental degradation. The presence of the cyclobutyl group in this molecule introduces additional complexity and functionality, making it a subject of interest for researchers and industry professionals alike.

The structure of 1-cyclobutyl-1H-1,2,3-benzotriazol-6-ol consists of a benzene ring fused with a triazole ring system. The triazole moiety is further substituted with a cyclobutyl group at position 1 and a hydroxyl group at position 6. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical reactions and applications. Recent studies have highlighted the potential of this compound as a corrosion inhibitor in metal protection systems, where its ability to form protective films on metal surfaces has been extensively investigated.

One of the most notable advancements in the study of 1-cyclobutyl-1H-1,2,3-benzotriazol-6-ol is its application in the field of material science. Researchers have demonstrated that this compound can effectively inhibit corrosion in aluminum alloys under harsh environmental conditions. This property is attributed to its ability to coordinate with metal ions and form stable complexes that prevent oxidative degradation. Furthermore, its hydroxyl group plays a crucial role in enhancing its reactivity and compatibility with various metal surfaces.

In addition to its corrosion-inhibiting properties, 1-cyclobutyl-1H-1,2,3-benzotriazol-6-ol has also been explored for its potential in pharmaceutical chemistry. The benzotriazole framework is known to exhibit anti-inflammatory and antioxidant activities, making it a promising candidate for drug development. Recent studies have focused on modifying the cyclobutyl group to enhance bioavailability and improve pharmacokinetic profiles. These modifications have shown significant promise in preclinical models, paving the way for further exploration in therapeutic applications.

The synthesis of 1-cyclobutyl-1H-1,2,3-benzotriazol-6-ol involves a multi-step process that typically begins with the preparation of the benzotriazole core. This is followed by substitution reactions to introduce the cyclobutyl and hydroxyl groups at specific positions on the ring system. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity of the final product.

The physical properties of 1-cyclobutyl-1H-1,2,3-benzotriazol-6-ol are also worth noting. It exists as a crystalline solid with a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol makes it suitable for use in various chemical processes. The compound is also relatively stable under normal storage conditions but may degrade upon prolonged exposure to light or high temperatures.

In terms of environmental impact, recent studies have evaluated the biodegradability of 1-cyclobutyl-1H-1,2,3-benzotriazol-6-oL under simulated environmental conditions. Results indicate that while it exhibits moderate biodegradability under aerobic conditions, further research is required to assess its long-term impact on ecosystems. This information is crucial for industries considering its use on a large scale.

The demand for compounds like 1-cyclobutyl